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Compound of Interest

Compound Name: 2-Bromoacrolein

Cat. No.: B081055

Technical Support Center: 2-Bromoacrolein

This technical support guide provides essential safety information, troubleshooting advice, and
frequently asked questions for researchers, scientists, and drug development professionals
working with 2-Bromoacrolein (CAS No. 14925-39-4).

Frequently Asked Questions (FAQSs)

1. What is 2-Bromoacrolein and what are its primary hazards?

2-Bromoacrolein (CsHsBrO) is a highly reactive, unsaturated aldehyde.[1][2] Its primary
hazards stem from its acute toxicity and corrosive nature. It is fatal if swallowed, toxic in contact
with skin, and toxic if inhaled.[3] It also causes severe skin burns and eye damage and is very
toxic to aquatic life.[3][4] Due to its reactivity, it can act as a potent mutagen.[5]

2. What are the immediate first aid procedures in case of exposure?
Immediate action is critical in case of any exposure to 2-Bromoacrolein.

 If Swallowed: Immediately call a POISON CENTER or doctor. Rinse the mouth but do NOT
induce vomiting.[3][6]

« If on Skin (or hair): Immediately remove all contaminated clothing. Rinse the skin with plenty
of water/shower for at least 15 minutes.[3][7] Seek immediate medical attention.[8][9]
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e If Inhaled: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. Immediately call a POISON CENTER or doctor.[3][10] If breathing is difficult, give
oxygen.[11]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical
attention.[3][7][10]

3. How should 2-Bromoacrolein be stored?

Due to its reactivity and toxicity, proper storage is crucial. Store 2-Bromoacrolein in a tightly
closed container in a cool, dry, and well-ventilated place.[3] The recommended storage
temperature is -20°C.[3] It should be stored locked up and away from incompatible materials
such as strong oxidizing agents and strong bases.[12]

4. What personal protective equipment (PPE) is required when handling 2-Bromoacrolein?

Always handle 2-Bromoacrolein inside a chemical fume hood. The following PPE is
mandatory:

o Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[6]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and other
protective clothing to prevent skin contact.[3][6]

» Respiratory Protection: If there is a risk of inhalation, use a NIOSH/MSHA-approved
respirator with an appropriate cartridge.[8]

5. What should | do in case of a spill?

In the event of a spill, evacuate the area immediately. Wear full PPE, including respiratory
protection. Absorb the spill with inert, non-combustible material (e.g., sand, vermiculite) and
collect it into a suitable, closed container for disposal.[12] Ensure adequate ventilation. Do not
allow the chemical to enter drains or waterways.[7]

Troubleshooting Experimental Issues

Problem 1: Reaction yield is lower than expected in a nucleophilic addition reaction.
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e Possible Cause 1: Degradation of 2-Bromoacrolein. The compound is sensitive and can
degrade. Ensure it was stored correctly at -20°C and protected from moisture.

e Troubleshooting:
o Use a fresh bottle or a recently opened one.
o Consider running a purity check (e.g., NMR) on your starting material.

o Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent
oxidation.

o Possible Cause 2: Competing Polymerization. As an unsaturated aldehyde, 2-
Bromoacrolein can polymerize, especially in the presence of light or impurities.[2]

e Troubleshooting:

o Add a polymerization inhibitor if compatible with your reaction chemistry.

o Ensure all glassware is scrupulously clean.

o Run the reaction at the lowest effective temperature to minimize side reactions.
Problem 2: Inconsistent results in genotoxicity or cell culture assays.

o Possible Cause 1: Volatility and Instability in Media. 2-Bromoacrolein is volatile, which can
lead to inconsistent concentrations in your cell culture media over the course of the
experiment.

e Troubleshooting:
o Prepare stock solutions fresh for each experiment in an appropriate solvent like DMSO.

o Minimize the time between adding the compound to the media and starting the
experiment.

o Ensure culture plates are well-sealed to prevent evaporation.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b081055?utm_src=pdf-body
https://www.benchchem.com/product/b081055?utm_src=pdf-body
https://www.benchchem.com/product/b081055?utm_src=pdf-body
https://cymitquimica.com/cas/14925-39-4/
https://www.benchchem.com/product/b081055?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

» Possible Cause 2: High Reactivity with Media Components. The electrophilic nature of 2-
Bromoacrolein means it can react with nucleophilic components in the culture medium
(e.g., amino acids, serum proteins), reducing its effective concentration.[1]

e Troubleshooting:

o Consider using a serum-free medium for the duration of the exposure if your cell line can
tolerate it.

o Run control experiments to determine the stability of 2-Bromoacrolein in your specific
media over time.

o Dose-response curves may need to be adjusted to account for this reactivity. As noted in
research, 2-Bromoacrolein is a reactive metabolite and can form adducts with biological
macromolecules.[1][5]

Material Safety Data Summary

husical and Chemical :

Property Value Source
CAS Number 14925-39-4 [13]
Molecular Formula CsHsBrO [4][14]
Molecular Weight 134.96 g/mol [4][13]
Appearance Colorless to pale yellow liquid [2]

Odor Pungent [2]
Boiling Point 149.1°C at 760 mmHg [3]
Density 1.617 g/cm3 [3]
Flash Point 97°C [3]014]
Vapor Pressure 4.08 mmHg at 25°C [3]

Hazard Identification and GHS Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 1/2 H300: Fatal if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B

burns and eye damage

Hazardous to the Aquatic . o
) Acute Hazard, Category 1 H400: Very toxic to aquatic life
Environment

Source:[3][14]

Experimental Protocols & Workflows
General Handling and Solution Preparation Protocol

This protocol outlines the minimum safety and handling requirements for preparing a stock
solution of 2-Bromoacrolein.

Methodology:

» Preparation: Before starting, ensure a chemical fume hood is certified and functioning
correctly. Have an emergency spill kit and appropriate first aid materials readily available.

o Personal Protective Equipment (PPE): Don appropriate PPE, including a flame-retardant lab
coat, chemical-resistant gloves, and chemical splash goggles with a face shield.

 Inert Atmosphere: If the experiment is sensitive to air or moisture, prepare to work under an
inert atmosphere (Nitrogen or Argon).

e Reagent Handling:

o Allow the 2-Bromoacrolein container to equilibrate to room temperature before opening
to prevent moisture condensation.
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o Open the container inside the fume hood.

o Using a calibrated micropipette or a syringe, carefully measure the required volume. Avoid
using metal spatulas or needles that could catalyze decomposition.

e Solution Preparation:

o Dispense the 2-Bromoacrolein into a tared vial containing the desired solvent (e.qg.,
DMSO, DMF).

o Immediately cap the vial and mix gently.

o Waste Disposal: All contaminated materials (pipette tips, wipes, gloves) must be disposed of
as hazardous waste according to institutional guidelines.

» Decontamination: Decontaminate all surfaces and glassware that came into contact with 2-
Bromoacrolein.

Visualized Workflows

ccccc
i Dispose of Contaminated Items’

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Stock Solution Preparation.
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Caption: First Aid Emergency Response Flowchart for 2-Bromoacrolein Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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